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Compound of Interest

Compound Name: Methymyecin

Cat. No.: B1233876

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing a cell-free system derived
from Streptomyces venezuelae for the study of methymycin biosynthesis. This in vitro platform
offers a powerful tool for dissecting enzymatic pathways, screening enzyme variants, and
producing novel macrolide analogues in a controlled environment, free from cellular
constraints.

Introduction

Methymycin is a 12-membered macrolide antibiotic produced by Streptomyces venezuelae. Its
biosynthesis is orchestrated by a modular type | polyketide synthase (PKS), followed by
tailoring reactions including glycosylation and hydroxylation.[1] The methymycin/pikromycin
biosynthetic pathway is a model system for studying metabolic diversity in natural product
synthesis.[1] A cell-free system provides direct access to the enzymatic machinery, enabling
precise control over reaction conditions and substrate availability. This approach accelerates
the design-build-test-learn cycle for engineering novel bioactive compounds.

Methymycin Biosynthetic Pathway

The biosynthesis of methymycin begins with the assembly of the polyketide backbone, 10-
deoxymethynolide, by the PikA polyketide synthase. This is followed by glycosylation with TDP-
D-desosamine, catalyzed by a glycosyltransferase (DesVIl), and subsequent hydroxylation by a
cytochrome P450 monooxygenase (PikC) to yield methymycin.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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